4-{4-[(2H-1,3-benzodioxol-5-yl)methyl]piperazine-1-carbonyl}-N-(4-chlorophenyl)-1H-1,2,3-triazol-5-amine

• IUPAC Name: [4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-[5-(4-chloroanilino)triazolidin-4-yl]methanone
• InChI: InChI=1S/C21H25ClN6O3/c22-15-2-4-16(5-3-15)23-20-19(24-26-25-20)21(29)28-9-7-27(8-10-28)12-14-1-6-17-18(11-14)31-13-30-17/h1-6,11,19-20,23-26H,7-10,12-13H2
• InChI Key: WKHJIASPGJSQMY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC3=C(C=C2)OCO3)C(=O)C4C(NNN4)NC5=CC=C(C=C5)Cl
• Molecular Formula: C21H25ClN6O3
• Molecular Weight: 444.9 g/mol

Description

4-{4-[(2H-1,3-benzodioxol-5-yl)methyl]piperazine-1-carbonyl}-N-(4-chlorophenyl)-1H-1,2,3-triazol-5-amine is a useful research compound. Its molecular formula is C21H21ClN6O3 and its molecular weight is 440.89. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Several studies have focused on the synthesis of triazole derivatives and piperazine-containing compounds, showcasing methodologies for creating complex molecules that may possess interesting biological activities. For example, the synthesis and antimicrobial activities of novel 1,2,4-triazole derivatives have been explored, revealing that certain compounds demonstrate good to moderate activities against test microorganisms (Bektaş et al., 2007). This indicates a potential avenue for research into antimicrobial agents using similar chemical frameworks.

Biological Activities

Compounds with structures similar to the one have been evaluated for various biological activities, including anticancer, antihypertensive, and antimicrobial effects. For instance, 1,2,4-triazine derivatives bearing piperazine amide moiety have been synthesized and investigated for their potential anticancer activities, showing promising antiproliferative agents against breast cancer cells (Yurttaş et al., 2014). Another study on 5-(1-piperazinyl)-1H-1,2,4-triazol-3-amines highlighted their antihypertensive and diuretic activity in spontaneously hypertensive rats (Meyer et al., 1989), suggesting potential therapeutic applications for cardiovascular diseases.

Chemical Properties and Interactions

Research into the luminescent properties and photo-induced electron transfer of naphthalimides with piperazine substituents provides insights into the chemical properties and potential applications of similar compounds in materials science or as molecular probes (Gan et al., 2003).